Cas no 1803655-79-9 (2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1803655-79-9
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930514
• Update Time: 2025-06-11

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-5(1-2-13)4-16-8(15)6(7)3-14/h4H,1,3,14H2,(H2,15,16)
• InChI Key： MPLBLIACLZMXEG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CN)N)CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.7
• Topological Polar Surface Area: 98

Additional information on 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803655-79-9)

The compound 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803655-79-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an aminomethyl group and a trifluoromethoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. The presence of the acetonitrile moiety further expands its utility in click chemistry and other bioconjugation techniques. This compound is often explored in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

From an industrial perspective, 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its CAS No. 1803655-79-9 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under various pH conditions makes it suitable for formulation studies, a topic frequently searched by pharmaceutical scientists.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. These precautions align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile represents a versatile building block in modern synthetic chemistry. Its applications span drug development, material science, and agrochemical innovation, making it a subject of ongoing research and commercial interest. For researchers seeking reliable suppliers, verifying the CAS No. 1803655-79-9 ensures accurate sourcing and quality assurance.